4-Aminopiperidine-1-carboxylic acid o-tolylamide hydrochloride
Overview
Description
4-Aminopiperidine-1-carboxylic acid o-tolylamide hydrochloride (4-APOT-HCl) is an organic compound that is used in a variety of scientific applications. It is a white crystalline solid that is soluble in water, alcohol, and other polar solvents. 4-APOT-HCl is a derivative of the amino acid piperidine and is commonly used as a building block in organic synthesis. In addition, 4-APOT-HCl has a wide range of applications in scientific research, including biochemical and physiological studies as well as drug development.
Scientific Research Applications
4-Aminopiperidine-1-carboxylic acid o-tolylamide hydrochloride is used in a variety of scientific research applications, including drug development, biochemical and physiological studies, and materials science. In drug development, this compound is used as a building block for the synthesis of novel drugs. In biochemical and physiological studies, this compound is used to study the effects of various compounds on the body. In materials science, this compound is used to study the properties of various materials.
Mechanism of Action
The mechanism of action of 4-Aminopiperidine-1-carboxylic acid o-tolylamide hydrochloride is not well understood. However, it is believed that this compound binds to certain receptors in the body, which leads to a variety of effects. It is also believed that this compound has an effect on the release of neurotransmitters, which leads to changes in behavior and other physiological processes.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. In animal studies, this compound has been shown to have a sedative effect. It has also been shown to have an analgesic effect and to reduce inflammation. In addition, this compound has been shown to have an anticonvulsant effect and to reduce the symptoms of Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The use of 4-Aminopiperidine-1-carboxylic acid o-tolylamide hydrochloride in laboratory experiments has several advantages and limitations. One advantage of using this compound is that it is relatively easy to synthesize. In addition, this compound is relatively stable and can be stored for long periods of time. However, there are also some limitations. This compound is not water soluble and can be difficult to dissolve in aqueous solutions. In addition, this compound is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 4-Aminopiperidine-1-carboxylic acid o-tolylamide hydrochloride research. One potential direction is the development of new drugs based on this compound. Another potential direction is the development of new materials based on this compound. In addition, further research into the biochemical and physiological effects of this compound could lead to new treatments for a variety of diseases and conditions. Finally, further research into the mechanism of action of this compound could lead to a better understanding of how it works and how it can be used in various applications.
properties
IUPAC Name |
4-amino-N-(2-methylphenyl)piperidine-1-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O.ClH/c1-10-4-2-3-5-12(10)15-13(17)16-8-6-11(14)7-9-16;/h2-5,11H,6-9,14H2,1H3,(H,15,17);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYIZHEWZXRICSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)N2CCC(CC2)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.77 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 3-bromo-6-methoxyimidazo[1,2-a]pyrazine-2-carboxylate](/img/structure/B1486876.png)
